Cas no 139023-31-7 (7-[2-(4,4-difluoro-3-hydroxyoctyl)-3,5-dihydroxycyclopentyl]hept-5-enoic acid)

• Product Name: 7-[2-(4,4-difluoro-3-hydroxyoctyl)-3,5-dihydroxycyclopentyl]hept-5-enoic acid
• CAS No: 139023-31-7
• MF: C₂₀H₃₄F₂O₅
• MW: 392.477774143219
• CID: 4457468
• PubChem ID: 52224391
• Update Time: 2025-05-24

7-[2-(4,4-difluoro-3-hydroxyoctyl)-3,5-dihydroxycyclopentyl]hept-5-enoic acid Chemical and Physical Properties

Names and Identifiers

• 7-[2-(4,4-difluoro-3-hydroxyoctyl)-3,5-dihydroxycyclopentyl]hept-5-enoic acid
• 13,14-dihydro-16,16-difluoro Prostaglandin F2alpha
• VKXDPYJGORHMKW-PMDATTJOSA-N
• J-007212
• 13,14-Dihydro-16,16-difluoro Prostaglandin F2.alpha.
• (Z)-7-[(1R,2R,3R,5S)-2-[(3R)-4,4-difluoro-3-hydroxyoctyl]-3,5-dihydroxycyclopentyl]hept-5-enoic acid
• (Z)-7-[(1R,2R,3R,5S)-2-[(3R)-4,4-diluoro-3-hydroxyoctyl]-3,5-dihydroxycyclopentyl]hept-5-enoic acid
• 139023-31-7
• 9.alpha.,11.alpha.,15S-Trihydroxy-16,16-difluoro-prosta-5Z-en-1-oic acid
• CHEBI:183854
• 9alpha,11alpha,15S-trihydroxy-16,16-difluoro-prosta-5Z-en-1-oicacid
• PD021192

• Inchi： 1S/C20H34F2O5/c1-2-3-12-20(21,22)18(25)11-10-15-14(16(23)13-17(15)24)8-6-4-5-7-9-19(26)27/h4,6,14-18,23-25H,2-3,5,7-13H2,1H3,(H,26,27)/b6-4+
• InChI Key： VKXDPYJGORHMKW-GQCTYLIASA-N
• SMILES： C(O)(=O)CCC/C=C/CC1C(O)CC(O)C1CCC(O)C(F)(F)CCCC

Computed Properties

• Exact Mass: 392.23743050g/mol
• Monoisotopic Mass: 392.23743050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 13
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 98Ų

Additional information on 7-[2-(4,4-difluoro-3-hydroxyoctyl)-3,5-dihydroxycyclopentyl]hept-5-enoic acid

Professional Introduction to 7-[2-(4,4-difluoro-3-hydroxyoctyl)-3,5-dihydroxycyclopentyl]hept-5-enoic Acid (CAS No. 139023-31-7)

7-[2-(4,4-difluoro-3-hydroxyoctyl-3,5-dihydroxycyclopentyl]hept-5-enoic acid

This compound, identified by its CAS number 139023-31-7, represents a significant advancement in the field of chemical and pharmaceutical research. Its unique molecular structure, characterized by a hept-5-enoic acid backbone substituted with a 4,4-difluoro-3-hydroxyoctyl group and a 3,5-dihydroxycyclopentyl moiety, positions it as a promising candidate for various therapeutic applications. The presence of both fluoro and hydroxyl functional groups contributes to its distinctive chemical properties, making it a subject of intense interest among researchers.

The compound's structure is meticulously designed to interact with biological targets in a highly specific manner. The 4,4-difluoro substitution enhances the molecule's lipophilicity while maintaining its solubility in aqueous environments, a critical balance for drug efficacy. This feature is particularly relevant in the development of novel drug delivery systems that require optimal bioavailability and tissue penetration.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of fluorine atoms into molecular structures often leads to increased binding affinity and prolonged half-life, which are essential attributes for therapeutic agents. The 3,5-dihydroxycyclopentyl group further contributes to this compound's potential by introducing hydrogen bonding capabilities, enabling interactions with specific amino acid residues in protein targets.

The synthesis of 7-[2-(4,4-difluoro-3-hydroxyoctyl-3,5-dihydroxycyclopentyl]hept-5-enoic acid involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic hydrolysis, have been employed to ensure high yield and purity. These techniques are critical in producing pharmaceutical-grade compounds that meet stringent regulatory standards.

The compound's potential applications span across multiple therapeutic areas. Its structural features suggest utility in anti-inflammatory treatments, where the ability to modulate cytokine production and inhibit inflammatory pathways is highly valued. Additionally, its interaction with enzymes and receptors may make it a viable candidate for anticancer therapies. Preliminary studies have indicated that derivatives of this compound exhibit inhibitory effects on key enzymes involved in tumor growth and progression.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The electron-withdrawing nature of fluorine atoms influences the electronic properties of molecules, thereby affecting their binding affinity and pharmacological activity. In the case of 7-[2-(4,4-difluoro-3-hydroxyoctyl-3,5-dihydroxycyclopentyl]hept-5-enoic acid), the fluoro groups contribute to its stability against metabolic degradation while enhancing its ability to interact with biological targets.

Ongoing research is focused on optimizing the synthetic routes for this compound to improve scalability and cost-effectiveness. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its potential in preclinical studies. These studies aim to elucidate its mechanism of action and evaluate its safety profile in animal models before human trials can commence.

The development of novel pharmaceutical agents relies heavily on the availability of high-quality starting materials. The synthesis of 7-[2-(4,4-difluoro-3-hydroxyoctyl-3,5-dihydroxycyclopentyl]hept-5-enoic acid exemplifies the importance of advanced chemical synthesis in enabling breakthroughs in drug discovery. By leveraging cutting-edge synthetic techniques and interdisciplinary collaboration, researchers can accelerate the process from laboratory discovery to clinical application.

The compound's unique structural features also make it an attractive scaffold for structure-based drug design. Computational modeling techniques are being employed to predict how it interacts with biological targets at the atomic level. These insights are crucial for designing derivatives with enhanced potency and reduced side effects.

In conclusion, 7-[2-(4,4-difluoro-3-hydroxyoctyl-3,5-dihydroxycyclopentyl]hept-5-enoic acid (CAS No. 139023-31-7) represents a significant advancement in pharmaceutical chemistry. Its distinctive molecular architecture positions it as a promising candidate for various therapeutic applications. Continued research efforts are expected to uncover new insights into its pharmacological properties and pave the way for innovative treatments across multiple disease areas.